2,2-Dimethylhept-6-en-1-amine hydrochloride
Overview
Description
2,2-Dimethylhept-6-en-1-amine hydrochloride (2,2-DMH) is an organic compound that is synthesized from 2,2-dimethylhept-6-en-1-amine and hydrochloric acid. It is a white crystalline solid with a melting point of 146-148°C and a boiling point of 220-222°C. It is soluble in water, ethanol, and methanol. 2,2-DMH is a versatile compound with a wide range of applications in scientific research and laboratory experiments.
Mechanism of Action
2,2-Dimethylhept-6-en-1-amine hydrochloride acts as an inhibitor of the enzyme tyrosinase, which is involved in the synthesis of melanin. This inhibition of tyrosinase leads to the decrease of melanin production and thus contributes to the lightening of the skin tone.
Biochemical and Physiological Effects
2,2-Dimethylhept-6-en-1-amine hydrochloride has been found to have anti-inflammatory and antioxidant effects. It has been shown to reduce the production of pro-inflammatory cytokines and to scavenge free radicals. Additionally, it has been found to inhibit melanin synthesis and to reduce the production of reactive oxygen species.
Advantages and Limitations for Lab Experiments
2,2-Dimethylhept-6-en-1-amine hydrochloride has several advantages for use in laboratory experiments. It is a relatively inexpensive and easily accessible compound, and it is soluble in a variety of solvents. Additionally, it is relatively stable and has a wide range of applications in scientific research. However, it is important to note that 2,2-Dimethylhept-6-en-1-amine hydrochloride is toxic and should be handled with care.
Future Directions
The potential applications of 2,2-Dimethylhept-6-en-1-amine hydrochloride are still being explored. Possible future directions include further research into its anti-inflammatory and antioxidant effects, as well as its potential use as a pharmaceutical or agrochemical. Additionally, further research into its role in the inhibition of tyrosinase could lead to new approaches to skin lightening. Furthermore, its potential use as an analytical standard could lead to new methods of protein analysis.
Scientific Research Applications
2,2-Dimethylhept-6-en-1-amine hydrochloride has a wide range of applications in scientific research. It is used as a reagent in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and other compounds. It is also used as a catalyst in organic reactions. Additionally, it is used as an analytical standard for the determination of amino acid content in proteins.
properties
IUPAC Name |
2,2-dimethylhept-6-en-1-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H19N.ClH/c1-4-5-6-7-9(2,3)8-10;/h4H,1,5-8,10H2,2-3H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RJVXYKYHZPEUOU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CCCC=C)CN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H20ClN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.71 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,2-Dimethylhept-6-en-1-amine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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